
5-Quinolinesulfonyl Chloride: Physical
Properties & Technical Guide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Quinoline-5-sulfonyl chloride

CAS No.: 102878-84-2

Cat. No.: B030730 Get Quote

Executive Summary
5-Quinolinesulfonyl chloride (5-QSC) is a critical heterocyclic building block used primarily in

the synthesis of sulfonamide-based pharmaceuticals, including COMT inhibitors (for

Parkinson’s disease) and antimicrobial agents.

Critical Distinction: Unlike its regioisomer 8-quinolinesulfonyl chloride, which is widely used as a

fluorescent derivatizing agent for amines, 5-QSC is predominantly utilized as a pharmacophore

scaffold. While it possesses intrinsic fluorescence characteristic of the quinoline core, its

primary utility lies in its electrophilic reactivity for introducing the quinoline moiety into bioactive

molecules.[1]

Chemical Identity & Structural Analysis[2][3][4]
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Attribute Detail

IUPAC Name Quinoline-5-sulfonyl chloride

CAS Registry Number 102878-84-2

Molecular Formula C₉H₆ClNO₂S

Molecular Weight 227.67 g/mol

SMILES ClS(=O)(=O)c1cccc2cccnc12

Structural Feature
Electrophilic sulfonyl chloride group at the C5

position of the quinoline ring.[2][3]

Structural Visualization
The following diagram illustrates the core structure and the numbering system to distinguish it

from the 8-isomer.
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Figure 1: Structural decomposition of 5-QSC highlighting the reactive center.

Physical Characteristics Profile
The following data aggregates experimental values and high-confidence predictive models.

Table 1: Physicochemical Properties
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Property Value / Range Source/Note

Physical State Solid (Crystalline Powder) Standard conditions

Appearance Pale Beige to Off-White
Oxidizes/darkens upon air

exposure

Melting Point 91 – 95 °C Experimental [1][2]

Boiling Point ~356 °C (Predicted)
Decomposes before boiling at

atm pressure

Density ~1.48 g/cm³ Predicted

Solubility
Soluble in DCM, CHCl₃, THF,

DMSO

Reacts with protic solvents

(MeOH, H₂O)

Hygroscopicity High
Hydrolyzes to sulfonic acid in

moist air

Solubility & Solvent Compatibility[1][5]
Recommended Solvents: Anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF),

Acetonitrile (MeCN).[1]

Incompatible Solvents: Water, Alcohols (Methanol, Ethanol), Primary/Secondary Amines

(unless intended as reactants).[1]

Stability Note: Solutions in DMSO should be used immediately as sulfonyl chlorides can

slowly decompose in polar aprotic solvents over time.[1]

Synthesis & Reactivity Workflows
Synthesis Pathway
Direct chlorosulfonation of quinoline often yields a mixture favoring the 8-isomer. High-purity 5-

QSC is best synthesized via diazotization of 5-aminoquinoline (Sandmeyer-type reaction).
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Figure 2: Synthesis of 5-QSC via the Meerwein reaction pathway.

Reactivity: Sulfonamide Formation
The primary application of 5-QSC is the formation of sulfonamides.[4][5] This reaction is

sensitive to moisture.[1][6]

Mechanism: Nucleophilic attack of the amine nitrogen on the sulfur atom, followed by the

elimination of chloride.[1]
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Protocol 1: General Sulfonylation Procedure

Reagents: 5-QSC (1.0 equiv), Amine (1.0–1.2 equiv), Triethylamine (TEA) or DIPEA (2.0

equiv).

Solvent: Anhydrous DCM or THF.[1]

Conditions: 0°C to Room Temperature (RT), Inert Atmosphere (N₂/Ar).[1]

Step-by-Step Workflow:

Preparation: Dissolve the amine and base (TEA) in anhydrous DCM under nitrogen. Cool to

0°C.[1]

Addition: Dissolve 5-QSC in a minimum volume of DCM and add dropwise to the amine

solution. Note: Exothermic reaction.

Reaction: Stir at 0°C for 30 mins, then warm to RT. Monitor via TLC (often 50%

EtOAc/Hexane) or LC-MS.

Quench: Add saturated NaHCO₃ solution.

Workup: Extract with DCM (3x). Wash organic layer with Brine.[1] Dry over Na₂SO₄.[1][7]

Purification: Flash column chromatography.

Quality Control & Stability Assessment
Purity Assessment (Hydrolysis Method)
Since 5-QSC is unstable on many LC-MS columns (due to hydrolysis in aqueous mobile

phases), a derivatization check is the most robust purity assay.

Self-Validating Protocol:

Take a small aliquot (~10 mg) of 5-QSC.

React immediately with excess morpholine or benzylamine in DCM.[1]
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Analyze the resulting stable sulfonamide via HPLC/LC-MS.

Interpretation: The ratio of Sulfonamide (Active) to Sulfonic Acid (Hydrolyzed impurity)

represents the effective purity of the reagent.[1]

Storage & Handling[1]
Moisture Sensitivity:CRITICAL. The chloride leaving group is highly susceptible to hydrolysis,

forming 5-quinolinesulfonic acid (MP > 300°C, insoluble in DCM).

Storage: Store at 2–8°C (or -20°C for long term) under an inert atmosphere

(Argon/Nitrogen). Desiccator storage is mandatory.[1]

Visual Indicator: If the pale beige solid turns green or develops a sharp acidic odor (HCl gas),

significant decomposition has occurred.[1]

Spectroscopic Signature
UV-Vis: Absorption maxima typically around 230 nm and 310 nm (characteristic of the

quinoline core).

Fluorescence: While 5-sulfonamides are fluorescent, they are generally less intense than 8-

sulfonamides (Dansyl derivatives). The fluorescence is often pH-dependent due to the

protonation of the quinoline nitrogen (pKa ~ 4-5).

1H NMR (CDCl₃, 400 MHz):

Expect aromatic signals in the range of 7.5 – 9.2 ppm.

The proton at C2 (adjacent to Nitrogen) is typically the most deshielded doublet (~9.0–9.2

ppm).[1]

The proton at C6 (ortho to sulfonyl) will show significant downfield shifting due to the

electron-withdrawing -SO₂Cl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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